Cas no 2225878-48-6 (BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE)

• Product Name: BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE
• CAS No: 2225878-48-6
• MF: C₂₁H₂₅NO₆
• MW: 387.42630648613
• CID: 5740900
• PubChem ID: 138111312
• Update Time: 2025-06-12

BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE Chemical and Physical Properties

Names and Identifiers

• BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE
• Benzyl 2-((t-butoxycarbonyl)amino)-4,5-dimethoxybenzoate
• MFCD31651817
• 2225878-48-6
• BENZYL2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE
• Benzyl 4,5-dimethoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoate
• Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4,5-dimethoxy-, phenylmethyl ester

• Inchi： 1S/C21H25NO6/c1-21(2,3)28-20(24)22-16-12-18(26-5)17(25-4)11-15(16)19(23)27-13-14-9-7-6-8-10-14/h6-12H,13H2,1-5H3,(H,22,24)
• InChI Key： HQLLKTFWZOKXHS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1C(=O)OCC1C=CC=CC=1)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 387.16818752g/mol
• Monoisotopic Mass: 387.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 486.9±45.0 °C(Predicted)
• pka: 12.19±0.70(Predicted)

Additional information on BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE

BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE (CAS No. 2225878-48-6): An Overview

BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE (CAS No. 2225878-48-6) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl ester group, a tert-butoxycarbonyl (Boc) protecting group, and two methoxy substituents on the benzene ring. These structural elements contribute to its versatility and potential applications in various scientific and industrial contexts.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in peptide synthesis and organic chemistry. It is known for its stability under mild conditions and its ease of removal under acidic conditions, making it an ideal choice for protecting amino groups during multi-step synthetic processes. The presence of the Boc group in BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE ensures that the amino functionality remains inert until the desired stage of synthesis, thereby facilitating the construction of complex molecules with high purity and yield.

The benzyl ester moiety in this compound is another key structural feature that contributes to its utility. Benzyl esters are commonly used as protecting groups for carboxylic acids and can be selectively cleaved under mild conditions using palladium-catalyzed hydrogenolysis. This property makes BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE a valuable intermediate in the synthesis of bioactive molecules, particularly those requiring precise control over functional group reactivity.

The methoxy substituents on the benzene ring are also noteworthy. Methoxy groups are electron-donating substituents that can significantly influence the electronic properties of aromatic compounds. In BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE, these substituents enhance the electron density on the benzene ring, which can affect the compound's reactivity and stability. This feature is particularly important in medicinal chemistry, where subtle changes in electronic properties can lead to significant differences in biological activity.

Recent research has highlighted the potential applications of BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE in various areas of pharmaceutical development. For instance, studies have shown that compounds with similar structures can exhibit potent anti-inflammatory and antioxidant properties. These properties are attributed to the presence of the methoxy groups and the amino functionality, which can interact with biological targets such as enzymes and receptors.

In addition to its potential therapeutic applications, BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE has been used as a building block in the synthesis of more complex molecules. Its versatile structure allows for easy modification through various chemical reactions, making it a valuable tool for chemists working on drug discovery and development projects. For example, researchers have utilized this compound to synthesize novel analogs with improved pharmacological profiles and reduced side effects.

The synthetic accessibility of BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE is another factor that contributes to its importance in chemical research. The compound can be synthesized through well-established methods involving coupling reactions between amino acids and carboxylic acids, followed by protection with the Boc group and esterification with benzyl alcohol. This straightforward synthetic route ensures that the compound can be produced on a large scale with high purity and consistency.

From a safety perspective, BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines to minimize potential risks. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound under suitable conditions to prevent degradation or contamination.

In conclusion, BENZYL 2-((TERT-BUTOXYCARBONYL)AMINO)-4,5-DIMETHOXYBENZOATE (CAS No. 2225878-48-6) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique structural features make it an invaluable tool for chemists working on complex molecular syntheses and drug development projects. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and medicinal chemistry.